Cas no 838814-43-0 (2-Bromo-4-ethoxy-5-methoxybenzoic acid)

• Product Name: 2-Bromo-4-ethoxy-5-methoxybenzoic acid
• CAS No: 838814-43-0
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• MDL: MFCD06197003
• CID: 2952564
• PubChem ID: 2240834
• Update Time: 2025-05-20

2-Bromo-4-ethoxy-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-溴-4-乙氧基-5-甲氧基-苯甲酸
• 2-bromo-4-ethoxy-5-methoxybenzoic acid
• SMR000136863
• MLS000531884
• HMS2440P07
• BBL016279
• STK350703
• 2-bromo-4-ethoxy-5-methoxybenzoicacid
• SR-01000301092
• 838814-43-0
• ALBB-009015
• AKOS000313502
• MFCD06197003
• VS-05251
• H24936
• EN300-230614
• CS-0240929
• CHEMBL1455392
• SR-01000301092-1
• 2-Bromo-4-ethoxy-5-methoxybenzoic acid

• MDL： MFCD06197003
• Inchi： 1S/C10H11BrO4/c1-3-15-9-5-7(11)6(10(12)13)4-8(9)14-2/h4-5H,3H2,1-2H3,(H,12,13)
• InChI Key： PHUWTBULJBBFQK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(=O)O)OC)OCC

Computed Properties

• Exact Mass: 273.98407Da
• Monoisotopic Mass: 273.98407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Bromo-4-ethoxy-5-methoxybenzoic acid

Comprehensive Overview of 2-Bromo-4-ethoxy-5-methoxybenzoic acid (CAS No. 838814-43-0)

2-Bromo-4-ethoxy-5-methoxybenzoic acid (CAS No. 838814-43-0) is a specialized aromatic carboxylic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromine and methoxy-ethoxy functional groups, is increasingly sought after for its role in synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "2-Bromo-4-ethoxy-5-methoxybenzoic acid synthesis", "CAS 838814-43-0 applications", and "benzoic acid derivatives in drug discovery", reflecting its relevance in modern chemistry.

The structural uniqueness of 2-Bromo-4-ethoxy-5-methoxybenzoic acid lies in its substituted benzene ring, which enhances its reactivity in cross-coupling reactions, a topic trending in green chemistry and sustainable synthesis. Recent studies highlight its utility in constructing heterocyclic scaffolds, a key focus area for AI-driven drug design platforms. Questions like "How to optimize the yield of 2-Bromo-4-ethoxy-5-methoxybenzoic acid?" or "What are alternatives to palladium catalysts for its derivatization?" dominate academic forums, aligning with the shift toward cost-effective catalytic systems.

From a commercial perspective, CAS 838814-43-0 is cataloged by major chemical suppliers as a high-purity intermediate for custom synthesis. Its demand correlates with the growth of precision medicine, where tailored molecular structures are critical. Analytical data—such as HPLC purity, NMR spectra, and melting point—are often requested by buyers, underscoring the need for rigorous quality control. Environmental considerations also drive interest in biodegradable benzoic acid derivatives, positioning this compound as a candidate for eco-friendly formulations.

In the context of intellectual property, patents involving 2-Bromo-4-ethoxy-5-methoxybenzoic acid often cite its use in photodynamic therapy agents or crop protection chemicals. These applications resonate with current debates on cancer therapeutics and sustainable agriculture, further amplifying its scientific visibility. Notably, computational tools like molecular docking simulations leverage its structure to predict binding affinities, a technique frequently searched alongside "CAS 838814-43-0 bioactivity".

Handling and storage recommendations for 2-Bromo-4-ethoxy-5-methoxybenzoic acid emphasize stability under inert conditions, a detail crucial for laboratories adhering to ISO 9001 standards. The compound's compatibility with microwave-assisted synthesis—a popular keyword in high-throughput chemistry—adds to its versatility. As regulatory frameworks evolve, documentation on REACH compliance and safety data sheets (SDS) remains a priority for global suppliers.

Emerging trends also link CAS 838814-43-0 to material science, particularly in designing organic semiconductors. This interdisciplinary angle addresses searches like "benzoic acid derivatives in OLEDs", bridging chemistry with renewable energy innovations. Collaborative projects between academia and industry continue to explore its potential, ensuring 2-Bromo-4-ethoxy-5-methoxybenzoic acid remains at the forefront of applied chemical research.